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Introduction

This technical guide provides a comprehensive overview of 2'-Methylacetophenone, a
significant aromatic ketone with the CAS number 577-16-2. It is important to note a potential
discrepancy in the nomenclature, as the requested topic "2'-Methyl-2-phenylacetophenone”
does not correspond to the provided CAS number. This document will focus on the properties
and applications of the compound definitively identified by CAS 577-16-2, which is 2'-
Methylacetophenone. This compound is a valuable intermediate in various fields, including
pharmaceuticals, fragrances, and agrochemicals.[1][2][3] This guide is intended for
researchers, scientists, and professionals in drug development, offering detailed insights into its
chemical and physical characteristics, spectroscopic profile, synthesis, and safety protocols.

Chemical and Physical Properties

2'-Methylacetophenone is a substituted acetophenone, characterized by a methyl group at the
ortho position of the phenyl ring.[4] This substitution pattern influences its physical and
chemical behavior. At room temperature, it exists as a clear, colorless to light yellow liquid.[2][4]
[5] It possesses a distinct sweet, floral aroma with nutty and honey-like undertones.[4]

Identification and Nomenclature
e CAS Number: 577-16-2[1][4][6][7][8]
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IUPAC Name: 1-(2-methylphenyl)ethanone[6][7]

Synonyms: o-Methylacetophenone, 2-Acetyltoluene, Methyl o-tolyl ketone[1][4][6]

Molecular Formula: CoH100[4][6][7][8]

Molecular Weight: 134.18 g/mol [1][4][6][7][8]

Physicochemical Data

The following table summarizes the key physicochemical properties of 2'-Methylacetophenone.

Property Value Source(s)
Boiling Point 214 °C [11[4]
Density 1.026 g/mL at 25 °C [1][4]
Refractive Index (n20/D) 1.5318 [4]

Flash Point 76 °C (168.8 °F) [4]

Water Solubility Insoluble [2]14]

Soluble in ethanol, slightly
Solubility in Organic Solvents soluble in chloroform and ethyl  [4]

acetate.

LogP (Octanol/Water Partition

2.13 [4]
Coefficient)

Spectroscopic Analysis

Spectroscopic data is crucial for the structural elucidation and purity assessment of 2'-
Methylacetophenone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum of 2'-Methylacetophenone provides distinct signals corresponding to the
aromatic and aliphatic protons.
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« 'H NMR (CDCls, 399.65 MHz) & (ppm): 7.66 (d), 7.34 (1), 7.23 (1), 7.21 (d), 2.54 (s, 3H,
COCHs), 2.51 (s, 3H, Ar-CHs).[9]

The presence of two singlets around 2.5 ppm confirms the two methyl groups (acetyl and tolyl).
The complex multiplet pattern between 7.21 and 7.66 ppm is characteristic of the ortho-
substituted benzene ring.

Infrared (IR) Spectroscopy

The IR spectrum of 2'-Methylacetophenone shows characteristic absorption bands for its
functional groups.

e C=0 Stretch: A strong absorption band is typically observed in the range of 1680-1690 cm1,
which is characteristic of an aryl ketone.

e C-H Stretch (Aromatic): Bands are observed above 3000 cm™1.
e C-H Stretch (Aliphatic): Bands are observed just below 3000 cm~1.

e C-C Stretch (Aromatic): Peaks are present in the 1600-1450 cm~1 region.

Mass Spectrometry (MS)

The mass spectrum of 2'-Methylacetophenone provides information about its molecular weight
and fragmentation pattern. The molecular ion peak [M]* is observed at m/z = 134.1.[10]

Synthesis and Reactivity
Synthesis

A common method for the synthesis of 2'-Methylacetophenone is the Friedel-Crafts acylation of
toluene with acetyl chloride or acetic anhydride, using a Lewis acid catalyst such as aluminum
chloride (AICI3).[2]

Reaction Scheme:

Toluene +  — Acetyl Chloride AlCls —® 2'-Methylacetophenone
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Caption: Friedel-Crafts acylation of toluene.

This reaction typically yields a mixture of ortho and para isomers, from which the desired 2'-
Methylacetophenone can be separated.

Reactivity

The reactivity of 2'-Methylacetophenone is influenced by the steric hindrance of the ortho-
methyl group. This can affect the accessibility of the acetyl group for certain reactions. For
instance, in condensation reactions like the Claisen-Schmidt condensation, the steric hindrance
from the ortho-methyl group can impede the formation of the enolate intermediate, leading to
lower reactivity compared to unsubstituted acetophenone.[11]

Applications
2'-Methylacetophenone has a range of applications across various industries.

o Flavors and Fragrances: It is used as a flavoring agent in foods and as a fragrance
component in perfumes and cosmetics due to its pleasant aroma.[2][3][4][5][12]

» Organic Synthesis: It serves as a crucial intermediate in the synthesis of pharmaceuticals
and agrochemicals.[1][2][3] Its ketone functionality allows for a variety of chemical
transformations.

e Research: It is utilized as a biochemical for proteomics research.[1]

Safety and Handling

Proper safety precautions are essential when handling 2'-Methylacetophenone.

Hazard Identification

o GHS Classification: May be harmful if inhaled or in contact with skin.[12]

e Precautionary Statements: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only
outdoors or in a well-ventilated area. Wear protective gloves and clothing.[13][14]
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Handling and Storage

e Handling: Handle in a well-ventilated place. Avoid contact with skin and eyes. Use non-
sparking tools and prevent electrostatic discharge.[13][14]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][13]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles.[13]
» Skin Protection: Wear chemical-impermeable gloves and protective clothing.[13]
o Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[13]

Experimental Workflow: General Handling Protocol
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[Start: Enter Designated Lab Area]

'

Don Personal Protective Equipment (PPE)
- Safety Goggles
- Lab Coat
- Nitrile Gloves

'

Work within a certified chemical fume hood.

Dispense 2'-Methylacetophenone
using clean glassware.

Perform chemical reaction or preparation.

'

Clean glassware with appropriate solvent.

Dispose of chemical waste in
a designated, labeled container.
Gemove PPE in the correct order]
CNash hands thoroughla

End: Exit Lab Area

Click to download full resolution via product page

Caption: Standard protocol for handling 2'-Methylacetophenone.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b092189?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

e Cheméo. (n.d.). Chemical Properties of Ethanone, 1-(2-methylphenyl)- (CAS 577-16-2).
Retrieved from [Link]

o Ottokemi. (n.d.). 2'-Methylacetophenone, 98% 577-16-2 India. Retrieved from [Link]

e NIST. (n.d.). Ethanone, 1-(2-methylphenyl)-. In NIST Chemistry WebBook. Retrieved from
[Link]

o Apollo Scientific. (2022).
e TCI Chemicals. (2025).

o Future Market Report. (n.d.). 2'-Methylacetophenone CAS 577-16-2 Market Size, Share,
Growth | CAGR Forecast. Retrieved from [Link]

e PubChem. (n.d.). 2-Methylacetophenone. Retrieved from [Link]

e The Good Scents Company. (n.d.). ortho-methyl acetophenone 2-methylacetophenone.
Retrieved from [Link]

e NIST. (n.d.). Ethanone, 1-(2-methylphenyl)- Mass Spectrum. In NIST Chemistry WebBook.
Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2'-Methylacetophenone, 98% 577-16-2 India [ottokemi.com]

2. Page loading... [wap.guidechem.com]

3. 2&#039;-Methylacetophenone CAS 577-16-2 Market Size, Share, Growth | CAGR
Forecast [futuremarketreport.com]

4. 2'-Methylacetophenone | 577-16-2 [chemicalbook.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.chemeo.com/cid/41-282-0/Ethanone-1-2-methylphenyl
https://www.ottokemi.com/product/M-6954/2-methylacetophenone-98-cas-577-16-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C577162
https://www.futuremarketreport.com/2-methylacetophenone-cas-577-16-2-market
https://pubchem.ncbi.nlm.nih.gov/compound/11340
http://www.thegoodscentscompany.com/data/rw1021711.html
https://webbook.nist.gov/cgi/cbook.cgi?Spec=C577162&Index=0&Type=Mass
https://www.benchchem.com/product/b092189?utm_src=pdf-custom-synthesis
https://www.ottokemi.com/specsheet/2methyl-acetophenone-98-m-6954.aspx
https://wap.guidechem.com/encyclopedia/2-methylacetophenone-dic5228.html
https://www.futuremarketreport.com/industry-report/2-methylacetophenone-cas-577-16-2-market
https://www.futuremarketreport.com/industry-report/2-methylacetophenone-cas-577-16-2-market
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9414363.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

5. ortho-methyl acetophenone, 577-16-2 [thegoodscentscompany.com]

6. Ethanone, 1-(2-methylphenyl)- (CAS 577-16-2) - Chemical & Physical Properties by
Cheméo [chemeo.com]

7. Ethanone, 1-(2-methylphenyl)- [webbook.nist.gov]

8. 2'-Methylacetophenone | CAS 577-16-2 | SCBT - Santa Cruz Biotechnology [scbt.com]
9. 2'-Methylacetophenone(577-16-2) 1H NMR [m.chemicalbook.com]

10. Ethanone, 1-(2-methylphenyl)- [webbook.nist.gov]

11. pdf.benchchem.com [pdf.benchchem.com]

12. 2-Methylacetophenone | CO9H100 | CID 11340 - PubChem [pubchem.ncbi.nlm.nih.gov]
13. echemi.com [echemi.com]

14. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

To cite this document: BenchChem. [An In-depth Technical Guide to 2'-Methylacetophenone
(CAS 577-16-2)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092189#2-methyl-2-phenylacetophenone-cas-577-
16-2-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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